Cas no 2229188-58-1 (1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one
• CAS No: 2229188-58-1
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 6310474
• PubChem ID: 165836858
• Update Time: 2025-06-13

1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one
• EN300-1966459
• 2229188-58-1

• Inchi： 1S/C10H7F3N2O/c11-10(12,13)8(16)4-6-2-1-3-7-5-14-15-9(6)7/h1-3,5H,4H2,(H,14,15)
• InChI Key： SDNZPQQYOBNZBU-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C2C=NNC=12)=O)(F)F

Computed Properties

• Exact Mass: 228.05104734g/mol
• Monoisotopic Mass: 228.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one (CAS No: 2229188-58-1)

1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229188-58-1, represents a fascinating intersection of fluorine chemistry and bioactive molecule design. The presence of a trifluoromethyl group and an indazolyl moiety in its structure imparts distinct physicochemical properties and biological potential, making it a subject of intense study for its potential applications in drug discovery and development.

The molecular structure of 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one consists of a propanone backbone substituted with a trifluoromethyl group at the C1 position and an indazolyl ring at the C3 position. This arrangement creates a scaffold that is both structurally complex and functionally intriguing. The trifluoromethyl group is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, while the indazolyl ring is a well-documented pharmacophore found in numerous bioactive compounds, including anticancer agents and central nervous system (CNS) drugs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The fluorinated indazole core has been shown to interact with key amino acid residues in target proteins, modulating their function and potentially leading to therapeutic effects.

In the context of drug development, the synthesis of 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one has been optimized to achieve high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have enabled the efficient construction of this complex molecule. These advancements not only facilitate the production of the compound but also open avenues for further structural modifications to enhance its pharmacological properties.

One of the most compelling aspects of 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one is its potential as a lead compound for novel therapeutics. Preclinical studies have begun to explore its efficacy in models of cancer and inflammatory diseases. The compound's ability to disrupt key signaling pathways has raised hopes for its development into a next-generation therapeutic agent. Additionally, its structural features make it an attractive candidate for derivatization, allowing researchers to fine-tune its biological activity and pharmacokinetic profile.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The trifluoromethyl group in 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one contributes to its metabolic stability by resisting oxidative degradation. This stability is crucial for ensuring that the compound remains active in vivo and achieves the desired therapeutic effect. Furthermore, fluorine atoms can influence the electronic properties of molecules, affecting their binding affinity and selectivity for biological targets.

As research continues to uncover the therapeutic potential of 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers are working to identify new derivatives of this compound with enhanced efficacy and reduced side effects.

The future prospects for 1,1,1-trifluoro-3-(1H-indazol-7-yl)propan-2-one are bright, with ongoing studies exploring its mechanisms of action and potential applications in precision medicine. As our understanding of disease pathways continues to evolve, compounds like this one will play a critical role in developing targeted therapies that address the specific needs of individual patients. The combination of fluorine chemistry and heterocyclic pharmacology exemplified by CAS No: 2229188-58-1 represents a frontier in drug discovery that holds promise for addressing some of the most challenging medical conditions.

In conclusion, 2229188 -58 - 11 , 11 , 11 - trif luoro -3 - ( H - ind az ol -7 - yl ) pro pan -2 - one is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a valuable tool for developing novel therapeutics . As research progresses , this compound is likely to emerge as an important player in the fight against cancer , inflammation , and other debilitating diseases .